Cas no 872691-75-3 (Bicyclo[4.1.0]hepta-1,3,5-triene, 3,4-difluoro-)

• Product Name: Bicyclo[4.1.0]hepta-1,3,5-triene, 3,4-difluoro-
• CAS No: 872691-75-3
• MF: C₇H₄F₂
• MW: 126.103468894958
• CID: 1881627
• PubChem ID: 71413266
• Update Time: 2025-04-21

Bicyclo[4.1.0]hepta-1,3,5-triene, 3,4-difluoro- Chemical and Physical Properties

Names and Identifiers

• Bicyclo[4.1.0]hepta-1,3,5-triene, 3,4-difluoro-
• 3,4-difluorobicyclo[4.1.0]hepta-1,3,5-triene
• DTXSID50832792
• 872691-75-3

• Inchi： 1S/C7H4F2/c8-6-2-4-1-5(4)3-7(6)9/h2-3H,1H2
• InChI Key： GEAQLIWZLYZOFD-UHFFFAOYSA-N
• SMILES： FC1C(=CC2=C(C=1)C2)F

Computed Properties

• Exact Mass: 126.02810645g/mol
• Monoisotopic Mass: 126.02810645g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 110
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 0Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Aryl halides Aryl fluorides